Cas no 1706418-96-3 (2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid)

• Product Name: 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• CAS No: 1706418-96-3
• MF: C₁₃H₁₈F₃NO₄
• MW: 309.281534671783
• CID: 5304834
• PubChem ID: 84819186
• Update Time: 2026-03-10

2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• AB86887
• SCHEMBL23176833
• EN300-1589900
• AB87049
• 1706418-96-3
• 2-(Boc-amino)-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• F89961
• EN300-39870039
• 2-((TERT-BUTOXYCARBONYL)AMINO)-2-(3-(TRIFLUOROMETHYL)BICYCLO[1.1.1]PENTAN-1-YL)ACETIC ACID
• MFCD30803846
• AKOS024255986
• 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]aceticacid

• Inchi： 1S/C13H18F3NO4/c1-10(2,3)21-9(20)17-7(8(18)19)11-4-12(5-11,6-11)13(14,15)16/h7H,4-6H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： JMKZOZYBIOGWBH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC(OC(C)(C)C)=O)C12CC(C(F)(F)F)(C1)C2

Computed Properties

• Exact Mass: 309.11879254g/mol
• Monoisotopic Mass: 309.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic Acid

The compound 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid, with the CAS number 1706418-96-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a bicyclic framework and a trifluoromethyl group, making it a valuable substrate for various chemical transformations and biological studies.

The molecular structure of this compound is intriguing, featuring a bicyclo[1.1.1]pentane ring system substituted with a trifluoromethyl group at the 3-position. This bicyclic structure contributes to the molecule's stability and rigidity, which are desirable properties in drug design. Additionally, the presence of the tert-butoxy carbonyl (Boc) group and an amino acid moiety further enhances its versatility in synthetic applications. The Boc group, a common protecting group in peptide synthesis, plays a crucial role in controlling reactivity during chemical transformations.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Researchers have explored its use in constructing complex architectures through various coupling reactions, such as amide bond formations and cross-couplings. The trifluoromethyl group, known for its electron-withdrawing properties, has been shown to influence the electronic characteristics of the molecule, making it suitable for applications in medicinal chemistry.

In terms of pharmacological applications, this compound has been investigated for its potential as an intermediate in drug discovery programs targeting various therapeutic areas. Its rigid bicyclic framework and functional groups provide opportunities for modulating bioavailability, selectivity, and potency in preclinical models. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to target proteins, further aiding its integration into drug design pipelines.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the bicyclo[1.1.1]pentane derivative followed by functionalization with the Boc amino acid moiety. Recent optimizations in synthetic protocols have improved the overall yield and purity of the compound, making it more accessible for large-scale production and research purposes.

From an environmental perspective, studies on the degradation pathways of this compound have been conducted to assess its ecological impact. The presence of stable functional groups suggests that it may persist in certain environments; however, further research is required to fully understand its environmental fate and toxicity profile.

In conclusion, 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid stands out as a versatile and valuable molecule in contemporary chemical research. Its unique structure, combined with recent advancements in synthetic and computational methodologies, positions it as a promising candidate for future innovations in drug development and materials science.